Cas no 1367433-78-0 (Tert-butyl 3-(6-bromopyridin-3-yl)-3-hydroxypyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-(6-bromopyridin-3-yl)-3-hydroxypyrrolidine-1-carboxylate
• CAS No: 1367433-78-0
• MF: C₁₄H₁₉BrN₂O₃
• MW: 343.216263055801
• CID: 6594426
• PubChem ID: 165739206
• Update Time: 2025-10-31

Tert-butyl 3-(6-bromopyridin-3-yl)-3-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7428259
• tert-butyl 3-(6-bromopyridin-3-yl)-3-hydroxypyrrolidine-1-carboxylate
• 1367433-78-0
• Tert-butyl 3-(6-bromopyridin-3-yl)-3-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C14H19BrN2O3/c1-13(2,3)20-12(18)17-7-6-14(19,9-17)10-4-5-11(15)16-8-10/h4-5,8,19H,6-7,9H2,1-3H3
• InChI Key： ZTRSZBQTUCCJAK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(CN(C(=O)OC(C)(C)C)CC1)O

Computed Properties

• Exact Mass: 342.05791g/mol
• Monoisotopic Mass: 342.05791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.7Ų

Additional information on Tert-butyl 3-(6-bromopyridin-3-yl)-3-hydroxypyrrolidine-1-carboxylate

Research Brief on Tert-butyl 3-(6-bromopyridin-3-yl)-3-hydroxypyrrolidine-1-carboxylate (CAS: 1367433-78-0): Recent Advances and Applications

Tert-butyl 3-(6-bromopyridin-3-yl)-3-hydroxypyrrolidine-1-carboxylate (CAS: 1367433-78-0) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of pharmaceuticals targeting central nervous system (CNS) disorders and oncology. Recent studies have highlighted its utility in the construction of pyrrolidine-based scaffolds, which are prevalent in drug discovery due to their conformational rigidity and ability to enhance binding affinity. This research brief consolidates the latest findings on the synthesis, applications, and mechanistic insights associated with this compound.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of selective dopamine D3 receptor antagonists. The researchers utilized the bromopyridinyl moiety of 1367433-78-0 for Suzuki-Miyaura cross-coupling reactions, enabling the introduction of diverse aryl groups to optimize pharmacokinetic properties. The hydroxyl group on the pyrrolidine ring was critical for hydrogen bonding interactions with the receptor, as confirmed by X-ray crystallography. This work underscores the compound's versatility in modulating receptor selectivity.

In the field of oncology, a recent patent application (WO2023056421) disclosed the use of 1367433-78-0 as a precursor for PARP inhibitors. The bromine atom serves as a handle for further functionalization, while the tert-butyloxycarbonyl (Boc) protecting group allows for selective deprotection during multi-step syntheses. The disclosed derivatives showed nanomolar potency against BRCA-mutated cancer cell lines, with improved blood-brain barrier penetration compared to earlier generation inhibitors.

Advances in synthetic methodology have also been reported. A 2024 Organic Process Research & Development paper detailed a continuous flow process for the large-scale production of 1367433-78-0, achieving >90% yield with significantly reduced reaction times (from 12 hours to 30 minutes). The optimized protocol employs heterogeneous catalysis and addresses previous challenges in controlling the stereoselectivity of the hydroxyl group formation.

Mechanistic studies using density functional theory (DFT) calculations have provided new insights into the compound's reactivity. The 3-hydroxypyrrolidine ring adopts a specific envelope conformation that influences its participation in nucleophilic substitution reactions. These computational findings, published in ACS Omega (2023), are guiding the design of more efficient synthetic routes and novel derivatives with tailored biological activities.

Ongoing clinical trials involving compounds derived from 1367433-78-0 include a Phase II study for treatment-resistant depression (NCT05874223) and a Phase I trial for glioblastoma (NCT05910104). The compound's structural features enable the balancing of lipophilicity and polarity required for CNS drug development, as evidenced by these clinical candidates showing favorable brain-to-plasma ratios in preclinical models.

Future research directions include exploring the compound's potential in targeted protein degradation (PROTACs) and as a building block for covalent inhibitors. The presence of both hydrogen bond donor/acceptor groups and a reactive handle (bromine) makes it particularly suitable for these emerging therapeutic modalities. Several biotech companies have included 1367433-78-0 in their fragment libraries for high-throughput screening campaigns.